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Compound of Interest

Compound Name: Stachyose hydrate

Cat. No.: B1142088

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of all laboratory chemicals is paramount. This guide provides essential safety and
logistical information for the proper disposal of stachyose hydrate, a non-hazardous
substance that still requires adherence to standard laboratory safety protocols.

Stachyose Hydrate: Safety and Physical Properties

Stachyose hydrate is a tetrasaccharide consisting of two a-D-galactose units, one a-D-
glucose unit, and one B-D-fructose unit. While generally not classified as a hazardous
substance, it is crucial to handle it with care in a laboratory setting.[1] One supplier's safety
data sheet suggests it may be harmful if swallowed and can cause skin, eye, and respiratory
irritation. Therefore, exercising caution and using appropriate personal protective equipment
(PPE) is recommended.

Below is a summary of its key quantitative data:
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Property Value Source
CAS Number 54261-98-2 [11[2]
Molecular Formula C24H42021 - xH20 [3][4]
Molecular Weight 666..58 g/mol (anhydrous e
basis)

Appearance White to off-white powder [2][4]
Solubility Soluble in water [4]
Melting Point 95-105°C /203 - 221 °F [4]

Experimental Protocols for Safe Handling

When working with stachyose hydrate, adherence to standard laboratory practices is
essential. This includes:

o Engineering Controls: Use in a well-ventilated area. Appropriate exhaust ventilation should
be used where dust is formed.[3]

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety glasses or chemical safety goggles.[4]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

[4]

o Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection is not typically required.[3][4]

* Hygiene Measures: Handle in accordance with good industrial hygiene and safety practice.
Wash hands before breaks and at the end of the workday.[4]

Stachyose Hydrate Disposal Workflow

The proper disposal of stachyose hydrate should always comply with local, regional, and
national regulations. The following workflow provides a logical approach to its disposal.
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Stachyose Hydrate Disposal Protocol

Unused Stachyose Hydrate or Contaminated Materials

Package in a suitable, closed container labeled for disposal.

Is the waste classified as hazardous under local regulations?

Consult institutional EHS for guidance.

Click to download full resolution via product page

Stachyose Hydrate Disposal Decision Workflow

Step-by-Step Disposal Procedures

o Waste Identification and Collection: Collect unused stachyose hydrate and any materials
contaminated with it (e.g., weighing paper, contaminated gloves) in a suitable, closed
container.[3] Ensure the container is appropriately labeled for waste disposal.

» Waste Classification: Chemical waste generators must determine if the discarded chemical is
classified as a hazardous waste.[6] Consult your institution's Environmental Health and
Safety (EHS) department and local, regional, and national hazardous waste regulations to
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ensure complete and accurate classification.[6] Although stachyose hydrate is generally not
considered hazardous, this step is crucial for compliance.

» Disposal of Non-Hazardous Waste: If determined to be non-hazardous, dispose of the
contained waste according to your institution's guidelines for non-hazardous chemical waste.
Do not empty into drains.[3][4]

o Disposal of Hazardous Waste: If classified as hazardous by local regulations, the waste must
be disposed of by a licensed waste carrier.[7] Your institution's EHS department will have
established procedures for the collection and disposal of hazardous chemical waste.

o Contaminated Packaging: Dispose of contaminated packaging in the same manner as the
unused product.[3] Outer packaging that is not contaminated may be recyclable.[7]

Disclaimer: This information is intended as a guide and should not replace the guidance of your
institution's Environmental Health and Safety department or the specific requirements of local,
regional, and national regulations. Always consult the Safety Data Sheet (SDS) provided by
your supplier for the most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Stachyose Hydrate: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1142088#stachyose-hydrate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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